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Compound of Interest

Compound Name: Calcium periodate

Cat. No.: B12715432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental physicochemical properties of

anhydrous calcium periodate, an inorganic compound recognized for its potent oxidizing

capabilities.

Core Compound Data
Anhydrous calcium periodate is an inorganic salt composed of calcium cations (Ca²⁺) and

periodate anions (IO₄⁻). Its chemical structure and properties make it a subject of interest in

various chemical applications.

The key quantitative data for anhydrous calcium periodate is summarized in the table below

for ease of reference and comparison.

Parameter Value Source

Molecular Formula Ca(IO₄)₂ or CaI₂O₈ [1][2]

Molecular Weight 421.88 g/mol [1][2]

IUPAC Name calcium diperiodate [1][2]

CAS Number 22700-17-0 [1][2]
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Hydrated Forms of Calcium Periodate
It is important for researchers to be aware that calcium periodate can also exist in various

hydrated forms. These forms incorporate water molecules into their crystalline structure, which

alters their molecular weight and chemical formula. The table below details the most commonly

cited hydrated forms.

Hydrated Form Molecular Formula Molecular Weight

Tetrahydrate Ca₃(H₂IO₆)₂·4H₂O 640.11 g/mol [2]

A Hydrated Form CaH₂I₂O₉ 439.9 g/mol [3]

The presence of multiple hydrated states underscores the importance of specifying the exact

form of calcium periodate being used in experimental protocols to ensure accuracy and

reproducibility of results. The anhydrous form, Ca(IO₄)₂, is the primary subject of this guide.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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